N-(2-hydroxyethyl)-N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide

• IUPAC Name: N-(2-hydroxyethyl)-N-methyl-9,10-dioxoanthracene-2-sulfonamide
• InChI: InChI=1S/C17H15NO5S/c1-18(8-9-19)24(22,23)11-6-7-14-15(10-11)17(21)13-5-3-2-4-12(13)16(14)20/h2-7,10,19H,8-9H2,1H3
• InChI Key: BDFNVBKPSRSEAS-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)S(=O)(=O)C1=CC2=C(C=C1)C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C17H15NO5S
• Molecular Weight: 345.4 g/mol
• CAS No.: 355017-37-7

Description

N-(2-hydroxyethyl)-N-methyl-9,10-dioxo-9,10-dihydroanthracene-2-sulfonamide is a useful research compound. Its molecular formula is C17H15NO5S and its molecular weight is 345.37. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactivity and Metabolic Activation

Research has revealed the potential of sulfonamides and their derivatives in the field of chemical reactivity and metabolic activation. Sulfuric acid esters of various hydroxymethyl aromatic hydrocarbons, including derivatives of benz[a]anthracene and 9-hydroxymethyl-10-methylanthracene, have been identified as electrophilic, mutagenic, and carcinogenic, suggesting a biochemical mechanism of activation and tumorigenicity of methyl-substituted polycyclic aromatic hydrocarbons (PAHs). These studies support the concept that sulfotransferase-mediated metabolic activation plays a crucial role in the formation of reactive metabolites, implicating such compounds in mutagenesis and carcinogenesis processes. For instance, the metabolic activation of 9-hydroxymethyl-10-methylanthracene to electrophilic sulfuric acid ester metabolites by rat hepatic sulfotransferase activity has been shown to induce mutagenic and tumorigenic effects, highlighting the biochemical pathways through which these compounds exert their biological effects (Surh & Miller, 1994); (Surh, Blomquist, Liem, & Miller, 1990).

Molecular Synthesis and Characterization

Further research has focused on the synthesis and characterization of sulfonamide derivatives for potential applications in various domains, including pharmacology and material science. For example, a study describes the synthesis of N-(4-methylsulfonamido-3-phenoxyphenyl)-9,10-dihydro-9,10-ethanoanthracene-11,12-dicarboximide, demonstrating the intricate chemical processes involved in creating such compounds and their structural analysis through IR, 1H and 13C NMR, mass spectral analysis, and elemental analysis. This work underscores the versatility of sulfonamide derivatives in chemical synthesis and the potential for their application in developing novel materials and therapeutic agents (Kankanala, Prakash, Mukkanti, Reddy, & Pal, 2011).